Cis-benzyl 2-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate

• IUPAC Name: benzyl (2S,3R)-2-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C15H18F3NO3/c16-15(17,18)12-7-4-8-19(13(12)9-20)14(21)22-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,20H,4,7-10H2/t12-,13-/m1/s1
• InChI Key: QBMJXNIZYDIUTM-CHWSQXEVSA-N
• Canonical SMILES: C1CC(C(N(C1)C(=O)OCC2=CC=CC=C2)CO)C(F)(F)F
• Isomeric SMILES: C1C[C@H]([C@H](N(C1)C(=O)OCC2=CC=CC=C2)CO)C(F)(F)F
• Molecular Formula: C15H18F3NO3
• DSSTOX Substance ID: DTXSID601112937
• Molecular Weight: 317.30 g/mol
• CAS RN: 1951439-30-7

Description

Synthesis Analysis

The synthesis of piperidine derivatives is a topic of interest in several papers. For instance, a novel asymmetric synthesis of a piperidine derivative is described, starting from ethyl 1-benzyl-3-oxopiperidine-4-carboxylate hydrochloride, which is a key intermediate for the synthesis of a potent protein kinase inhibitor . Another paper reports the synthesis of 2,5-substituted piperidines from ethyl 1-benzyl-6-cyano-3-piperidinecarboxylate, which involves reduction, p-fluorobenzoylation, and nucleophilic substitution reactions . Additionally, a stereoselective synthesis of N-Boc-protected cis-(2R,3S)-3-hydroxy pipecolic acid from D-glucose is described, highlighting a regioselective reductive cleavage of benzylidene acetal .

Molecular Structure Analysis

The molecular structure of piperidine derivatives is crucial for their biological activity. One study presents the crystal and molecular structure of a 1:1 complex between piperidine-3-carboxylic acid and p-hydroxybenzoic acid, which was characterized by X-ray analysis, FTIR, and NMR spectroscopy . The piperidine ring adopts a chair conformation, which is common in piperidine derivatives and important for their interaction with biological targets.

Chemical Reactions Analysis

The papers discuss various chemical reactions involving piperidine derivatives. For example, the enzymatic hydrolysis of N-benzyloxycarbonyl-cis-2,6-(acetoxymethyl)piperidine is reported, which leads to optically active piperidines . Another paper describes the microbial reduction of ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate, resulting in high diastereo- and enantioselectivities .

Physical and Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives are influenced by their molecular structure. The paper on the crystal and molecular structure of the piperidine-3-carboxylic acid complex provides insights into the hydrogen bonding interactions, which can affect the solubility and stability of these compounds . The stereochemistry of piperidine derivatives, as discussed in the synthesis of dimethyl 1-benzyl-cis-piperidine-3,5-dicarboxylate, also plays a role in their physical properties .

Scientific Research Applications

Microbial Reduction and Enantioselectivity

The microbial reduction of ethyl 1-benzyl-3-oxo-piperidine-4-carboxylate, a related compound, by Candida parapsilosis and Pichia methanolica results in the production of ethyl cis-1-benzyl-3R-hydroxy-piperidine-4R-carboxylate with high diastereo- and enantioselectivity. This process is significant for the stereoselective synthesis of complex organic compounds (Guo, Patel, Corbett, Goswami, & Patel, 2006).

Asymmetric Synthesis

Cis-(3R,4R)-N-(tert-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine, an intermediate for synthesizing potent protein kinase inhibitors, is prepared via an asymmetric approach starting from ethyl 1-benzyl-3-oxopiperidine-4-carboxylate hydrochloride. This method suggests potential for industrial application (Hao, Liu, Zhang, & Chen, 2011).

Synthesis of cis-4-(Sulfomethyl)piperidine-2-carboxylic Acid

The synthesis of cis-4-(sulfomethyl)piperidine-2-carboxylic acid from 4-(hydroxymethyl) pyridine demonstrates the versatility of piperidine derivatives in organic synthesis. The unambiguous assignment of the cis configuration highlights the importance of stereochemistry in chemical synthesis (Hadri & Leclerc, 1993).

Mimicking Ergot Alkaloids and Synthetic Piperidine Drugs

The synthesis of pharmacologically interesting 2,5-substituted piperidines from cis and trans ethyl 1-benzyl-6-cyano-3-piperidinecarboxylate demonstrates the compound's relevance in mimicking ergot alkaloids and synthetic piperidine drugs, which are important in medical research (Branden, Compernolle, & Hoornaert, 1992).

Synthesis of cis-3, 4-Disubstituted Piperidine Compounds

cis-3, 4-Disubstituted piperidine compounds have been synthesized for use in the total synthesis of corynantheidol and quinine. This illustrates the compound's utility in the synthesis of complex natural products (Imanishi, Inoue, Wada, & Hanaoka, 1983).